Cas no 51543-38-5 (()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid)

• Product Name: ()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid
• CAS No: 51543-38-5
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 89655
• PubChem ID: 3394
• Update Time: 2025-04-18

()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• ()-2-fluoro-&#x3B1
• (1)-2-Fluoro-alpha-methyl(1,1'-biphenyl)-4-acetic acid
• (2R)-2-(2-fluorobiphenyl-4-yl)propanoate
• (2S)-2-(2-fluorobiphenyl-4-yl)propanoate
• FLURBIPROFEN
• -methyl[1,1'-biphenyl]-4-acetic acid
• 5104-49-4
• alpha-methyl-2-fluoro-4-biphenylylacetic acid
• SR-01000003043
• 5GRO578KLP
• HMS3371I05
• NSC-685701
• (+/-)-2-(2-FLUORO-4-BIPHENYLYL)PROPIONIC ACID
• KBio3_001270
• HMS3393A05
• SMR000042823
• HMS2051A05
• HMS3649K11
• Flurbiprofen O
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-, (+/-)-
• 2-(2-fluoro-[1,1'-biphenyl-4-yl])propanoic acid
• FLURBIPROFEN [ORANGE BOOK]
• SCHEMBL10029029
• NSC-755404
• Spectrum2_001025
• NSC 757037
• NCGC00025287-03
• UNII-5GRO578KLP
• 2-(2-fluoro-(1,1'-biphenyl-4-yl))propanoic acid
• CHEMBL563
• 2-Fluoro-alpha-methyl-4-biphenylacetic acid
• HMS2091F21
• NC00563
• M01AE09
• FP 70
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-.alpha.-methyl-
• FT-0771103
• F0371
• KBio2_004144
• SPECTRUM1500308
• SPBio_002983
• U-27,182
• Froben
• NCGC00018157-11
• MLS000040873
• BRD-A86044036-001-05-9
• (+-)-2-(2-Fluoro-4-biphenylyl)propionic acid
• NSC685701
• NCGC00018157-13
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-?-methyl-
• BDBM50074922
• BCP09086
• 2-Fluoro-alpha-methyl-[1,1'-biphenyl]-4-a cetic acid
• Prestwick0_000917
• FLURBIPROFEN [USAN]
• AO-295/42284050
• (S)-(+)-2-Fluoro-alpha-methyl-4-biphenylaceticacid
• Flurbiprofen, United States Pharmacopeia (USP) Reference Standard
• CAS-5104-49-4
• Flurbiprofen (NSAID)
• Ansaid
• FLURBIPROFEN [USP-RS]
• (.+/-.)-Flurbiprofen
• BSPBio_002050
• FLURBIPROFEN [INN]
• FT-0603668
• NS00003058
• Fluriproben
• Q-201129
• FT-0660285
• (.+/-.)-2-Fluoro-.alpha.-methyl-4-biphenylacetic acid
• HY-10582
• (2RS)-2-(2-Fluorobiphenyl-4-yl)propanoic acid
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-
• CCG-40243
• MPC7869
• (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-, (+-)-
• 2 -(2-fluoro-4-biphenylyl)propionic acid
• HMS3414N17
• HB3049
• 2-(2-Fluorobiphenyl-4-yl)propionic Acid
• FLURBIPROFEN [USP MONOGRAPH]
• Opera_ID_777
• Z2216885233
• Prestwick2_000917
• C15H13FO2
• HMS3268E10
• BIM-0051387.0001
• 2-fluoro-alpha-methyl-(1,1''-biphenyl)-4-acetic acid
• Flurbiprofene [INN-French]
• Yakuban
• 2-Fluoro-alpha-methyl-(1,1'-biphenyl)-4-acetic acid
• HMS1570H16
• HMS2232I08
• SR-01000003043-5
• FLURBIPROFEN [MART.]
• C07013
• NC00009
• (.+/-.)-2-(2-Fluoro-4-biphenylyl)propionic acid
• NSC-757037
• MFCD00079303
• Flurbiprofen [USAN:USP:INN:BAN:JAN]
• Spectrum3_000435
• BSPBio_000794
• HMS3714H16
• Tox21_110547
• AB00051999
• MKS-11
• FLURBIPROFEN (USP MONOGRAPH)
• (+-)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
• DTXCID8017231
• Zepolas
• Flurbiprofene (INN-French)
• KBioGR_001255
• BPBio1_000874
• HMS502I06
• CHEBI:5130
• MLS006011431
• 2-FLUORO-[1,1'-BIPHENYL]-4-(ALPHA-METHYL)ACETIC ACID
• MLS000028441
• BCP13426
• SR-01000003043-6
• SR-01000003043-14
• SYTBZMRGLBWNTM-UHFFFAOYSA-
• Stayban
• Prestwick1_000917
• 2-Fluoro-?-methyl-[1,1'-biphenyl]-4-acetic acid
• 2-(3-fluoro-4-phenyl-phenyl)propanoic acid
• SBI-0051387.P003
• FT-0668760
• S01BC04
• MLS006011931
• (RS)-2-(2-fluorobiphenyl-4-yl)propionic acid
• NCGC00018157-03
• EINECS 257-262-6
• 51543-38-5
• 2-(2-fluorobiphenyl-4-yl)propanoic acid
• KBio2_001576
• KBio2_006712
• R02AX01
• (+/-)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
• SR-01000003043-2
• FLURBIPROFEN [WHO-DD]
• HMS2090I06
• DB00712
• Flubiprofen
• 2(2-Fluoro-4-biphenylyl)propionic acid
• (+-)Flurbiprofen
• 2-(2-fluoro-4-biphenylyl)-propionic acid
• Flurbiprofen - CAS 5104-49-4
• DTXSID0037231
• MLS001201729
• Antiphlamine Pain Relieving
• DivK1c_000804
• 2-Fluoro-.alpha.-methyl-4-biphenylacetic acid
• Flurbiprofen, Antibiotic for Culture Media Use Only
• dl-Flurbiprofen
• EINECS 225-827-6
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-a-methyl-, (A+/-)-
• Flurbiprofeno [INN-Spanish]
• FLURBIPROFEN [EP MONOGRAPH]
• 2-Fluoro-.alpha.-methyl(1,1'-biphenyl)-4-acetic acid
• Flurbiprofen, European Pharmacopoeia (EP) Reference Standard
• NSC755404
• 4-Biphenylacetic acid, 2-fluoro-.alpha.-methyl-
• Ocuflur
• HMS3655G19
• 2-(2-Fluoro[1,1'-biphenyl]-4-yl)propanoic acid
• SCHEMBL2248
• HMS1920O20
• BTS 18,322
• KBioSS_001576
• Ocufen
• GTPL4194
• Flurbiprofen, cyclooxygenase inhibitor
• U 27182
• U 27,182
• AB00051999_18
• Q419890
• AC-8106
• Flurbiprofen (USAN:USP:INN:BAN:JAN)
• FLURBIPROFEN [MI]
• Flurbiprofenum (INN-Latin)
• MLS001401361
• NCGC00018157-05
• HMS2097H16
• Prestwick3_000917
• EN300-7479231
• Flurbiprofenum
• FLURBIPROFEN (USP-RS)
• FLP
• (R)-Flurbiprofen;MPC7869
• (+/-)-2-FLUORO-.ALPHA.-METHYL-4-BIPHENYLACETIC ACID
• FLURBIPROFEN [JAN]
• Flurbiprofen,(S)
• HMS3370N14
• Flurbiprofen (JP17/USP/INN)
• KBio1_000804
• 2-(2-FLUORO-[1,1'-BIPHENYL]-4-YL)PROPANOIC ACID
• 2-(2-Fluoro-1,1'-biphenyl-4-yl)propanoic acid
• NCGC00016654-01
• D00330
• M02AA19
• Tox21_302353
• Flurbiprofen (Ansaid)
• AKOS016340701
• Flurbiprofen, Pharmaceutical Secondary Standard; Certified Reference Material
• 4-Biphenylacetic acid, 2-fluoro-alpha-methyl-
• Flurbiprofeno (INN-Spanish)
• Flurbiprofen; (2RS)-2-(2-Fluorobiphenyl-4-yl)propanoic acid
• Cebutid
• rac-Flurbiprofen
• NCGC00018157-08
• 2-(2-fluoro-[1,1''-biphenyl-4-yl])propanoic acid
• BTS 18322
• Pharmakon1600-01500308
• Flurbiprofene
• U-27182
• 2-(3-fluoro-4-phenylphenyl)propanoic acid
• HMS3678N15
• (1,1'-BIPHENYL)-4-ACETIC ACID, 2-FLUORO-.ALPHA.-METHYL-, (+/-)-
• Adfeed
• MLS000758198
• Anmetarin
• HMS3259I12
• NCGC00255457-01
• 3-Fluoro-4-phenylhydratropic acid
• L-790,330
• 2-(2-fluoro-biphenyl-4-yl)propionic acid
• 2-(2-Fluoro-4-biphenylyl)propionic acid
• 2-(2-Fluoro[1,1'-biphenyl]-4-yl)propanoic acid #
• Spectrum5_000720
• KS-5035
• Flugalin
• NSC757037
• [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-.alpha.-methyl-, (.+/-.)-
• CCRIS 3708
• CCG-100759
• BTS-18322
• Ansaid (TN)
• 2-fluoro--methyl-(1,1'-biphenyl)-4-acetic acid
• Spectrum_001096
• AB00051999-17
• InChI=1/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)
• IDI1_000804
• (r/s)-2-fluoro-alpha-methyl-4-biphenylacetic acid
• FLURBIPROFEN (EP MONOGRAPH)
• SPBio_001209
• NINDS_000804
• FLURBIPROFEN [VANDF]
• 2-Fluoro-alpha-methyl(1,1'-biphenyl)-4-acetic acid
• Spectrum4_000558
• Flurbiprofeno
• 2-(2-fluoro-biphenyl-4-yl)-propionic acid
• NCGC00025287-04
• FLURBIPROFEN (MART.)
• Flurbiprofenum [INN-Latin]
• NCGC00018157-04
• NCI60_030812
• AKOS004119934
• Ocufen (Salt/Mix)
• Flurofen
• Antadys
• ()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid

• Inchi： 1S/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)
• InChI Key： SYTBZMRGLBWNTM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 244.089958
• Monoisotopic Mass: 244.089958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powder
• Melting Point: 110-112 °C(lit.)
• Boiling Point: 376.2°C at 760 mmHg
• Flash Point: 181.3°C
• LogP: 3.8
• Merck: 14,4199
• Solubility: Not determined

()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 36/37/39-45
• RTECS：DU8341000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III